Cas no 1388064-69-4 (O-(3-fluoro-2-methoxyphenyl)methylhydroxylamine)

• Product Name: O-(3-fluoro-2-methoxyphenyl)methylhydroxylamine
• CAS No: 1388064-69-4
• MF: C₈H₁₀FNO₂
• MW: 171.168905735016
• MDL: MFCD22562807
• CID: 4698217
• PubChem ID: 83481184
• Update Time: 2025-11-01

O-(3-fluoro-2-methoxyphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(3-Fluoro-2-methoxybenzyl)hydroxylamine
• O-(3-fluoro-2-methoxyphenyl)methylhydroxylamine

• MDL： MFCD22562807
• Inchi： 1S/C8H10FNO2/c1-11-8-6(5-12-10)3-2-4-7(8)9/h2-4H,5,10H2,1H3
• InChI Key： IPPKEDJRTCIESR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(CON)=C1OC

Computed Properties

• Exact Mass: 171.06955672 g/mol
• Monoisotopic Mass: 171.06955672 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.5
• Molecular Weight: 171.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on O-(3-fluoro-2-methoxyphenyl)methylhydroxylamine

O-(3-fluoro-2-methoxyphenyl)methylhydroxylamine: A Comprehensive Overview

The compound O-(3-fluoro-2-methoxyphenyl)methylhydroxylamine, identified by the CAS number 1388064-69-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. Recent studies have highlighted its role in various biochemical pathways, making it a subject of interest for researchers worldwide.

The chemical structure of O-(3-fluoro-2-methoxyphenyl)methylhydroxylamine consists of a phenyl ring substituted with fluoro and methoxy groups, along with a hydroxylamine moiety. This combination imparts the molecule with distinct electronic and steric properties, which are crucial for its interactions in biological systems. The fluoro group at the 3-position and the methoxy group at the 2-position on the phenyl ring contribute to the molecule's stability and reactivity, making it a versatile building block in organic synthesis.

Recent advancements in synthetic methodologies have enabled the efficient preparation of O-(3-fluoro-2-methoxyphenyl)methylhydroxylamine. Researchers have explored various routes, including nucleophilic substitution and coupling reactions, to synthesize this compound with high purity and yield. These methods not only enhance the scalability of production but also pave the way for its application in large-scale manufacturing processes.

In terms of applications, O-(3-fluoro-2-methoxyphenyl)methylhydroxylamine has shown promise in drug discovery programs targeting various diseases. Its ability to modulate key enzymes and receptors makes it a valuable lead compound for developing therapeutic agents. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression, highlighting its role in oncology research.

Beyond pharmacology, this compound has also found applications in material science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent research has explored its integration into polymer systems to enhance conductivity and stability, opening new avenues for its utilization in advanced materials.

From an environmental perspective, understanding the ecological impact of O-(3-fluoro-2-methoxyphenyl)methylhydroxylamine is crucial for sustainable practices. Studies have been conducted to assess its biodegradability and toxicity profiles, ensuring that its use aligns with eco-friendly principles. These findings underscore the importance of responsible handling and disposal of such compounds in industrial settings.

In conclusion, O-(3-fluoro-2-methoxyphenyl)methylhydroxylamine stands as a multifaceted compound with diverse applications across various scientific domains. Its structural uniqueness, coupled with recent research advancements, positions it as a key player in future innovations. As ongoing studies continue to unravel its potential, this compound is poised to make significant contributions to both academic research and industrial applications.